Cas no 77415-69-1 (Diethyl 3,3-dicyanopentanedioate)
77415-69-1 structure
Product Name:Diethyl 3,3-dicyanopentanedioate
CAS No:77415-69-1
MF:C11H14N2O4
MW:238.239862918854
MDL:MFCD21362325
CID:844145
PubChem ID:336874
Update Time:2025-04-19
Diethyl 3,3-dicyanopentanedioate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 3,3-dicyanopentanedioate
- Pentanedioic acid, 3,3-dicyano-, 1,5-diethyl ester
- AC1L7KJ9
- AK127923
- diethyl 3,3-dicyanoglutarate
- KB-251489
- NSC352750
- AKOS016013423
- DTXSID80319965
- Diethyl3,3-dicyanopentanedioate
- 77415-69-1
- CS-0365803
- NSC-352750
- AS-77568
- 3,3-DICYANO-PENTANEDIOIC ACID DIETHYL ESTER
- SCHEMBL12715665
- DB-342599
-
- MDL: MFCD21362325
- Inchi: 1S/C11H14N2O4/c1-3-16-9(14)5-11(7-12,8-13)6-10(15)17-4-2/h3-6H2,1-2H3
- InChI Key: ATCRXJYHZSNQFI-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C#N)(C#N)CC(=O)OCC)=O
Computed Properties
- Exact Mass: 238.09542
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 100.18
Diethyl 3,3-dicyanopentanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB28907-1g |
Diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 97% | 1g |
1618.00 | 2021-06-01 | |
| Chemenu | CM194552-1g |
diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y0994815-5g |
Diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 95% | 5g |
$480 | 2024-08-02 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB28907-1g |
Diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 97% | 1g |
¥1618 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436473-1g |
Diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 95+% | 1g |
¥2468.00 | 2024-07-28 | |
| eNovation Chemicals LLC | Y0994815-5g |
diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 95% | 5g |
$630 | 2025-02-18 | |
| eNovation Chemicals LLC | Y0994815-5g |
diethyl 3,3-dicyanopentanedioate |
77415-69-1 | 95% | 5g |
$630 | 2025-03-01 |
Diethyl 3,3-dicyanopentanedioate Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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